Cas no 2680841-42-1 (3-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}propanoic acid)

• Product Name: 3-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}propanoic acid
• CAS No: 2680841-42-1
• Molecular Formula: C₇H₁₀F₃NO₃S
• Molecular Weight: 245.219411373138
• CID: 5651388
• PubChem ID: 88799740

3-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}propanoic acid Properties

Names and Identifiers

• EN300-28277815
• 2680841-42-1
• 3-{[2-(2,2,2-trifluoroacetamido)ethyl]sulfanyl}propanoic acid
• SCHEMBL11572602
• 3-{2-(2,2,2-trifluoroacetamido)ethylsulfanyl}propanoic acid

• InChIKey： BNDAQDRTKTUNHT-UHFFFAOYSA-N
• Inchi： 1S/C7H10F3NO3S/c8-7(9,10)6(14)11-2-4-15-3-1-5(12)13/h1-4H2,(H,11,14)(H,12,13)
• SMILES： S(CCC(=O)O)CCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 245.03334884g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 245.03334884g/mol
• Heavy Atom Count: 15
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids